Altering intercomponent interactions in a photochromic multi-state [2]rotaxane†

Organic & Biomolecular Chemistry Pub Date: 2011-03-16 DOI: 10.1039/C1OB05307H

Abstract

Rotaxanes have attracted much attention because of their challenging constructions and potential applications. In this paper, a multi-state [2]rotaxane, in which a dithienylethene-functionalized dibenzo-24-crown-8 macrocycle was interlocked onto a thread component bearing a 4-morpholin-naphthalimide fluorescent stopper and two distinct recognition sites, namely, dibenzylammonium and N-methyltriazolium recognition sites, was prepared and studied. By introducing a dithienylethene photochrome into the macrocycle component, multi-mode alteration of the intercomponent interactions, such as energy transfer, electron transfer, and charge transfer interaction between the photochrome and the fluorescent naphthalimide stopper could be altered in this multi-state rotaxane system in response to the combination of chemical and photochemical stimuli.

Graphical abstract: Altering intercomponent interactions in a photochromic multi-state [2]rotaxane
Altering intercomponent interactions in a photochromic multi-state [2]rotaxane†
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